molecular formula C25H29N3O6 B1621976 1-Methyl-6-(1-oxo-3-(4-phenyl-1-piperazinyl)propyl)-3,4-dihydrocarbostyril monooxalate CAS No. 80845-35-8

1-Methyl-6-(1-oxo-3-(4-phenyl-1-piperazinyl)propyl)-3,4-dihydrocarbostyril monooxalate

Cat. No.: B1621976
CAS No.: 80845-35-8
M. Wt: 467.5 g/mol
InChI Key: NYLVENKVJOFKLE-UHFFFAOYSA-N
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Description

1-Methyl-6-(1-oxo-3-(4-phenyl-1-piperazinyl)propyl)-3,4-dihydrocarbostyril monooxalate is a useful research compound. Its molecular formula is C25H29N3O6 and its molecular weight is 467.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

80845-35-8

Molecular Formula

C25H29N3O6

Molecular Weight

467.5 g/mol

IUPAC Name

1-methyl-6-[3-(4-phenylpiperazin-1-yl)propanoyl]-3,4-dihydroquinolin-2-one;oxalic acid

InChI

InChI=1S/C23H27N3O2.C2H2O4/c1-24-21-9-7-19(17-18(21)8-10-23(24)28)22(27)11-12-25-13-15-26(16-14-25)20-5-3-2-4-6-20;3-1(4)2(5)6/h2-7,9,17H,8,10-16H2,1H3;(H,3,4)(H,5,6)

InChI Key

NYLVENKVJOFKLE-UHFFFAOYSA-N

SMILES

CN1C(=O)CCC2=C1C=CC(=C2)C(=O)CCN3CCN(CC3)C4=CC=CC=C4.C(=O)(C(=O)O)O

Canonical SMILES

CN1C(=O)CCC2=C1C=CC(=C2)C(=O)CCN3CCN(CC3)C4=CC=CC=C4.C(=O)(C(=O)O)O

80845-35-8

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.6 Grams of 1-methyl-6-(1-oxo-3-chloropropyl)-3,4-dihydrocarbostyril, 1.2 g of pyridine and 2.0 g of 4-phenylpiperizine were mixed into 30 ml of dimethylformamide and the mixture was stirred at 70°-80° C. for 7 hours. The reaction mixture was poured into 100 ml of 5%-sodium hydrogencarbonate solution and was extracted with chloroform. The chloroform layer was washed with water, dried and chloroform was removed by distillation. The residue thus obtained was dissolved with acetone and the pH of the solution was adjusted to pH 4 by adding 5%-oxalic acid acetone solution to form crystalline precipitates. The precipitates were collected by filtration and recrystallized from ethanol-water to obtain 2.8 g of 1-methyl-6-[1-oxo-3-(4-phenyl-1-piperazinyl)propyl]-3,4-dihydrocarbostyril monooxalate in colorless flake-like crystals.
Name
1-methyl-6-(1-oxo-3-chloropropyl)-3,4-dihydrocarbostyril
Quantity
0 (± 1) mol
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reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
1.2 g
Type
solvent
Reaction Step One
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0 (± 1) mol
Type
reactant
Reaction Step Two
Name
oxalic acid acetone
Quantity
0 (± 1) mol
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reactant
Reaction Step Three

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